Cas no 2137100-60-6 (3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)-
• CAS No: 2137100-60-6
• MF: C₈H₁₆N₄OS
• MW: 216.303839683533
• CID: 5296962
• Update Time: 2025-07-17

3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)-

• Inchi： 1S/C8H16N4OS/c1-4(2)12-7(6(9)5(3)13)10-11-8(12)14/h4-6,13H,9H2,1-3H3,(H,11,14)/t5-,6-/m0/s1
• InChI Key： PUUQDXFGIRAEQT-WDSKDSINSA-N
• SMILES： N1=C([C@@H](N)[C@@H](O)C)N(C(C)C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)- (CAS No. 2137100-60-6)

The compound 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)- (CAS No. 2137100-60-6) is a specialized derivative of the 1,2,4-triazole family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thione moiety and the amino-hydroxypropyl side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in drug discovery and material science. The 3H-1,2,4-Triazole-3-thione core is known for its stability and ability to form hydrogen bonds, which are critical for molecular recognition. The presence of the isopropyl group in this compound further enhances its lipophilicity, potentially improving its bioavailability. These properties align with current trends in small-molecule drug development, where researchers seek compounds with balanced solubility and permeability.

One of the most searched questions in the field is: "What are the applications of triazole-thione derivatives in medicine?" This compound’s chiral centers [(1R,2S)-configuration] suggest potential enantioselective interactions, making it relevant for asymmetric synthesis and chiral drug design. Its amino and hydroxyl functional groups also open doors for derivatization, a hot topic in combinatorial chemistry. Moreover, its heterocyclic framework is frequently explored in anticancer and antimicrobial research, addressing global health challenges.

From a synthetic perspective, the compound’s CAS No. 2137100-60-6 serves as a unique identifier for researchers sourcing high-purity materials. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such well-defined compounds to ensure reproducibility. The 1-methylethyl (isopropyl) substitution at the 4-position is another area of interest, as it may influence steric hindrance and metabolic stability—key factors in lead optimization.

Environmental and green chemistry trends have also influenced the study of this compound. Researchers are investigating eco-friendly synthesis routes for triazole-thiones, minimizing hazardous byproducts. The compound’s potential biodegradability and low toxicity profile align with the Principles of Green Chemistry, a frequently searched topic among sustainable science advocates.

In summary, 3H-1,2,4-Triazole-3-thione, 5-[(1R,2S)-1-amino-2-hydroxypropyl]-2,4-dihydro-4-(1-methylethyl)- represents a multifaceted molecule with applications spanning medicinal chemistry, material science, and catalysis. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in addressing modern scientific and industrial challenges.